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Compound of Interest

Dichloronickel;1,2-
Compound Name:
dimethoxyethane

cat. No.: B1356937

Essential Safety and Handling Guide for
Dichloronickel;1,2-dimethoxyethane

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for the handling of Dichloronickel;1,2-dimethoxyethane. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe management
of this chemical in a laboratory setting.

Hazard Identification and Safety Summary

Dichloronickel;1,2-dimethoxyethane is a hazardous chemical that requires careful handling
due to its toxicity, flammability, and potential for causing severe health effects. The compound
Is sensitive to moisture and air.[1] It is classified as toxic if swallowed, causes skin and eye
irritation, may cause allergy or asthma symptoms or breathing difficulties if inhaled, and is
suspected of causing cancer.[2][3] The 1,2-dimethoxyethane component is a highly flammable
liquid and vapor.[4][5][6]

Quantitative Hazard Data Summary:
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GHS Hazard Statement (H-

Hazard Classification Signal Word
phrase)

Acute Toxicity, Oral H301: Toxic if swallowed[2][3] Danger
) ] o H315: Causes skin irritation[2] ]
Skin Corrosion/Irritation 3] Warning

Serious Eye Damage/Eye H319: Causes serious eye ]
o L Warning
Irritation irritation[2]
H334: May cause allergy or
Respiratory Sensitization asthma symptoms or breathing  Danger
difficulties if inhaled[2]
Carcinogenicity H350: May cause cancer[2] Danger
o H225: Highly flammable liquid
Flammable Liquid Danger
and vapour[4][5][6]
Substances which in contact )
) ) H261: In contact with water
with water, emit flammable Danger

gases

releases flammable gas[2][3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.

Recommended Personal Protective Equipment:
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Body Part Equipment Specification

o Must be worn at all times to
Safety Goggles with side ] )
Eyes/Face ) ) protect against chemical
shields or Face Shield
splashes.[7][8]

Nitrile or neoprene gloves are
Skin Chemical-resistant Gloves recommended. Check for
breakthrough times.[5][6]

A flame-retardant lab coat
Lab Coat should be worn to protect

against splashes.

Required if working outside of
Respiratory NIOSH-approved Respirator a fume hood or if dust/vapors
are generated.[9][10]

Experimental Workflow and Handling Protocol

All operations involving Dichloronickel;1,2-dimethoxyethane should be conducted within a
certified chemical fume hood to control exposure to vapors and dust.

Step-by-Step Handling Procedure:
e Preparation:
o Ensure the chemical fume hood is operational and the sash is at the appropriate height.
o Gather all necessary equipment and reagents before starting the experiment.
o Don the required personal protective equipment (PPE) as detailed in the table above.
¢ Dispensing and Handling:
o Handle the solid compound carefully to avoid generating dust.[9]

o Use spark-proof tools and equipment to prevent ignition of flammable vapors.[4][11]
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o Keep the container tightly closed when not in use to prevent exposure to moisture and air.

[11[5]
o Ground and bond containers and receiving equipment to prevent static discharge.[4][12]

e During the Reaction:

o Maintain the reaction setup within the fume hood.

o Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

o Ensure adequate ventilation at all times.[9]

o Post-Experiment:

o Decontaminate all equipment that has come into contact with the chemical.

o Wipe down the work area within the fume hood.

o Properly label and store all waste materials for disposal.

Experimental Workflow Diagram:

Preparation Handling Cleanup & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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